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Compound of Interest

Compound Name: 2-Aminobiphenyl

Cat. No.: B1664054 Get Quote

Essential Safety and Logistical Information for the Disposal of 2-Aminobiphenyl

2-Aminobiphenyl is a chemical compound that is harmful if swallowed, a suspected

carcinogen, and presents a danger to aquatic life with long-lasting effects.[1][2][3] Proper

disposal is crucial to ensure the safety of laboratory personnel and to prevent environmental

contamination. This guide provides step-by-step procedures for the safe handling and disposal

of 2-Aminobiphenyl waste.

Immediate Safety Precautions
Before handling 2-Aminobiphenyl, it is imperative to obtain special instructions and

understand all safety precautions.[1] Always wear appropriate personal protective equipment

(PPE), including protective gloves, clothing, eye, and face protection.[2][4] Work should be

conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust

or vapors.[4][5] Do not eat, drink, or smoke when using this product.[1][2]

Step-by-Step Disposal Protocol
The standard and required method for the disposal of 2-Aminobiphenyl is through a licensed

and accredited professional waste disposal service.[5] Under no circumstances should this

chemical be disposed of down the drain or in regular solid waste streams.[5][6]

Waste Segregation and Collection:
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All waste containing 2-Aminobiphenyl, including pure compound, solutions, and

contaminated labware (e.g., gloves, weighing paper, pipette tips), must be collected in a

dedicated, sealed, and clearly labeled hazardous waste container.[5][7]

The container must be made of a material chemically compatible with the compound.[5]

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the name "2-
Aminobiphenyl," and any other information required by your institution's Environmental

Health and Safety (EHS) department.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite

accumulation area.[5][7]

Keep the container away from incompatible materials, such as strong oxidizing agents.[1]

Containers should be stored in a cool, dry area and protected from physical damage.[7]

Consultation and Compliance:

It is imperative to consult with your institution's EHS department to ensure adherence to all

specific institutional protocols for hazardous waste.[5]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1][8]

Professional Disposal:

Arrange for the collection of the hazardous waste by a licensed professional waste

disposal service.[5]

Dispose of the contents and container at an authorized hazardous or special waste

collection point in accordance with local regulations.[7]

Accidental Release Measures
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In the event of a spill:

Minor Spills:

Clean up spills immediately, avoiding contact with skin and eyes.[7]

Use dry clean-up procedures and avoid generating dust.[7]

Absorb with liquid-binding material (sand, diatomite, acid binders, universal binders,

sawdust).[6]

Collect the spilled material using spark-proof tools and place it in a clean, dry, sealable,

and labeled container for disposal.[7][9]

Major Spills:

Evacuate the area and move upwind.[7]

Alert the fire brigade and inform them of the location and nature of the hazard.[7]

Prevent the spillage from entering drains, sewers, or water courses.[7]

Quantitative Data
Property Value Reference

Oral LD50 (rat) 2340 mg/kg

Oral LD50 (rabbit) 1020 mg/kg

log Pow 2.84 [8]

This table summarizes key toxicological and environmental data for 2-Aminobiphenyl.

Disposal Workflow
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of 2-Aminobiphenyl waste.
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Caption: Workflow for the proper disposal of 2-Aminobiphenyl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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